Cas no 2137663-91-1 (2,1-Benzisothiazol-3(1H)-one, 7-methyl-)

• Product Name: 2,1-Benzisothiazol-3(1H)-one, 7-methyl-
• CAS No: 2137663-91-1
• MF: C₈H₇NOS
• MW: 165.212280511856
• CID: 5268354
• Update Time: 2025-06-29

2,1-Benzisothiazol-3(1H)-one, 7-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisothiazol-3(1H)-one, 7-methyl-

• Inchi： 1S/C8H7NOS/c1-5-3-2-4-6-7(5)9-11-8(6)10/h2-4,9H,1H3
• InChI Key： KWFNIHLHOIXKJL-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2C)C(=O)S1

Additional information on 2,1-Benzisothiazol-3(1H)-one, 7-methyl-

2,1-Benzisothiazol-3(1H)-one, 7-methyl-

The compound 2,1-Benzisothiazol-3(1H)-one, 7-methyl- (CAS No. 2137663-91-1) is a heterocyclic organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound belongs to the class of benzisothiazoles, which are known for their versatile applications in drug discovery, agrochemicals, and advanced materials. The benzisothiazole core of this molecule is characterized by a fused benzene ring and an isothiazole ring system, which provides a platform for diverse functionalization and reactivity.

Recent studies have highlighted the potential of 2,1-Benzisothiazol-3(1H)-one, 7-methyl- as a precursor for the synthesis of bioactive compounds. Researchers have explored its ability to undergo various transformations, such as oxidation, reduction, and cyclization reactions, to yield derivatives with enhanced pharmacological properties. For instance, the methyl group at position 7 can be modified to introduce additional functionality, enabling the creation of analogs with improved bioavailability or selectivity.

In the context of drug discovery, benzisothiazole derivatives have shown promise as inhibitors of key enzymes involved in neurodegenerative diseases. The methyl-substituted benzisothiazole framework has been utilized in the development of small-molecule inhibitors targeting enzymes such as acetylcholinesterase and butyrylcholinesterase. These enzymes are implicated in Alzheimer's disease and other cognitive disorders. By leveraging the structural flexibility of 2,1-Benzisothiazol-3(1H)-one, 7-methyl-, researchers have been able to design compounds with improved potency and reduced off-target effects.

Beyond its role in therapeutic development, 2,1-Benzisothiazol-3(1H)-one, 7-methyl- has also found applications in materials science. The compound serves as a building block for the synthesis of advanced polymers and optoelectronic materials. Its ability to form stable coordination complexes with transition metals has made it a valuable component in the design of catalysts for organic synthesis. Recent advancements in this area have demonstrated the potential of this compound in enhancing the efficiency of cross-coupling reactions—a cornerstone of modern organic chemistry.

The synthesis of 2,1-Benzisothiazol-3(1H)-one, 7-methyl- typically involves multi-step processes that combine principles from organic synthesis and catalysis. One common approach involves the condensation of an appropriate thioamide with an aldehyde or ketone derivative under acidic conditions. The methyl group at position 7 can be introduced through alkylation or substitution reactions during the synthesis process. Recent innovations in catalytic methods have enabled more efficient and environmentally friendly routes to this compound.

From an environmental perspective, the study of benzisothiazole derivatives has expanded into green chemistry initiatives. Researchers are exploring ways to utilize renewable feedstocks and biocatalysts for the production of 2,1-Benzisothiazol-3(1H)-one, 7-methyl-, thereby reducing the environmental footprint associated with its manufacture. These efforts align with global trends toward sustainable chemical processes and circular economy principles.

In conclusion, 2,1-Benzisothiazol-3(1H)-one, 7-methyl- (CAS No. 2137663-91-1) stands as a versatile building block with applications spanning drug discovery, materials science, and sustainable chemistry. Its unique structure and reactivity continue to inspire innovative research directions across multiple disciplines. As advancements in synthetic methodology and computational modeling continue to unfold, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in modern science.